5-Hydroxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 3-hydroxy-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C17H17NO5S/c19-15-9-13(8-14(10-15)17(20)21)12-4-3-5-16(11-12)24(22,23)18-6-1-2-7-18/h3-5,8-11,19H,1-2,6-7H2,(H,20,21)
• InChI Key: DIVNJIOPYJZKLW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=CC(=CC(=C3)O)C(=O)O
• Molecular Formula: C17H17NO5S
• DSSTOX Substance ID: DTXSID50692313
• Molecular Weight: 347.4 g/mol
• CAS RN: 1261996-72-8

Description

5-Hydroxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid (5-HPSPA) is a novel organic compound with a wide range of applications in the scientific community. It is an important intermediate in the synthesis of many other compounds and can be used as a precursor in the production of drugs and other pharmaceuticals. 5-HPSPA has been found to have a variety of biochemical and physiological effects, making it a valuable tool in scientific research.

Scientific Research Applications

5-Hydroxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has many applications in scientific research. It can be used as a precursor in the synthesis of other compounds, such as drugs and pharmaceuticals. It also has applications in biochemistry, as it can be used to study the biochemical and physiological effects of various compounds. 5-Hydroxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can also be used to study the mechanisms of action of various drugs, as well as to study the biochemical and physiological effects of various drugs.

Mechanism of Action

The mechanism of action of 5-Hydroxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is not well understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Prostaglandins are hormones that are involved in a variety of physiological processes, such as inflammation, pain, and fever. By inhibiting the production of prostaglandins, 5-Hydroxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be used to study the effects of various drugs on these physiological processes.
Biochemical and Physiological Effects
5-Hydroxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, analgesic, and antipyretic effects. It has also been found to have anti-cancer and anti-fungal effects. In addition, 5-Hydroxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been found to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

5-Hydroxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has several advantages for lab experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. It is also a relatively stable compound, making it suitable for long-term storage. However, there are some limitations to using 5-Hydroxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in lab experiments. It is a relatively low-potency compound, so it may not be suitable for some experiments that require high concentrations of the compound. In addition, it is not soluble in water, so it must be dissolved in other solvents before use.

Future Directions

There are several potential future directions for 5-Hydroxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%. It could be used to study the biochemical and physiological effects of other compounds, such as drugs and pharmaceuticals. It could also be used to study the mechanism of action of various drugs and to develop new drugs and pharmaceuticals. In addition, it could be used to study the biochemical and physiological effects of various diseases, such as cancer and Alzheimer’s disease. Finally, it could be used to study the effects of various environmental toxins on the human body.

Synthesis Methods

5-Hydroxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be synthesized using a variety of methods. One of the most commonly used methods is the reaction of 3-chloro-4-hydroxybenzoic acid with pyrrolidin-3-ylsulfone in the presence of an acid catalyst. This reaction results in the formation of 5-Hydroxy-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% and 3-chloro-4-hydroxybenzene sulfone. Other methods include the reaction of 4-hydroxybenzoic acid and pyrrolidin-3-ylsulfone in the presence of an acid catalyst, or the reaction of 5-hydroxybenzene sulfonic acid and pyrrolidin-3-ylsulfone in the presence of an acid catalyst.